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Compound of Interest

Compound Name: Behenamide

Cat. No.: B136405 Get Quote

An In-depth Technical Guide to Behenamide

Introduction
Behenamide, systematically known as docosanamide, is a saturated fatty acid amide derived

from behenic acid.[1] Its chemical structure is characterized by a long, 22-carbon aliphatic

chain, making it a waxy, solid substance at room temperature.[2][3] This compound and its

derivatives are of significant interest in various industrial and research applications, primarily for

their properties as slip agents, lubricants, and release agents.[4][5] In the realm of life sciences,

as a fatty acid amide, it is studied for its potential interactions with lipid metabolism and

signaling pathways.[6][7] This guide provides a detailed overview of its chemical structure,

physicochemical properties, relevant experimental protocols, and its place in biochemical

pathways.

Chemical Structure and Identification
Behenamide is a primary fatty amide, consisting of a 22-carbon acyl chain attached to an

amide functional group (-CONH₂).[8] The long, saturated hydrocarbon tail is hydrophobic, while

the amide group provides a polar head. This amphipathic nature influences its physical

properties and applications.

The key identifiers for behenamide are summarized below:

IUPAC Name: docosanamide[9]

Synonyms: Amide C22, Docosanamide, Behenic acid amide[2][8]
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CAS Number: 3061-75-4[2][9]

Molecular Formula: C₂₂H₄₅NO[2][10]

Linear Formula: CH₃(CH₂)₂₀CONH₂

Physicochemical Properties
The physical and chemical properties of behenamide are largely dictated by its long, saturated

alkyl chain. It is a stable, non-ionic compound.[11] A summary of its key quantitative data is

presented in the table below.

Property Value Reference(s)

Molecular Weight 339.60 g/mol [4][8]

Melting Point 110-113 °C [2]

Boiling Point 471.1 ± 13.0 °C (Predicted) [2][11]

Density 0.9 ± 0.1 g/cm³ [11]

Water Solubility
0.0002878 mg/L at 25 °C

(Estimated)
[11]

Physical State
White to off-white solid (waxy

powder or pellets)
[1][2][3]

logP (o/w) 9.329 (Estimated) [12]

Experimental Protocols
Protocol for Characterization of Surface-Segregated
Behenamide in Polyethylene Films
Behenamide is frequently used as a slip agent in polymer manufacturing.[2] The following

protocol outlines a methodology for the characterization of behenamide that has migrated to

the surface of a polymer film, based on techniques described in the literature.[2][13]
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Objective: To identify and quantify the presence and distribution of behenamide on the surface

of high-density polyethylene (HDPE) samples.

Materials:

HDPE samples produced with behenamide.

Spectroscopy-grade solvents.

Reference standard of pure behenamide.

Methodology:

Spectroscopic Analysis (Presence of Functional Groups):

Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy:

1. Place the HDPE film sample directly onto the ATR crystal.

2. Apply consistent pressure to ensure good contact.

3. Acquire the infrared spectrum over a range of 4000-400 cm⁻¹.

4. Analyze the spectrum for a characteristic amide peak around 1645 cm⁻¹, which

indicates the presence of the amide functional group from behenamide.[2]

X-ray Photoelectron Spectroscopy (XPS):

1. Place the sample in the ultra-high vacuum chamber of the XPS instrument.

2. Irradiate the sample surface with a monochromatic X-ray beam.

3. Acquire high-resolution spectra for the N 1s and O 1s regions.

4. The detection of nitrogen and oxygen peaks confirms the presence of the amide on the

surface.[2]

Microscopic Analysis (Surface Distribution and Morphology):
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Scanning Electron Microscopy (SEM):

1. Mount a small section of the HDPE film onto an SEM stub using conductive tape.

2. Sputter-coat the sample with a thin layer of gold or palladium to prevent charging.

3. Image the surface at various magnifications to observe the morphology of the

segregated behenamide. It may form distinct crystalline structures on the polymer

surface.[2]

Atomic Force Microscopy (AFM):

1. Mount the sample on an AFM puck.

2. Engage the AFM tip with the sample surface.

3. Scan the surface in tapping mode to generate topography and phase images.

4. These images will reveal the fine details of the distribution and structure of behenamide
crystals at the nanoscale.[13]

Surface Energy Measurement:

Contact Angle Goniometry:

1. Place a droplet of deionized water and a droplet of a nonpolar liquid (e.g.,

diiodomethane) on the film surface.

2. Measure the static contact angle for each liquid.

3. Use the measured angles and known surface tensions of the liquids to calculate the

surface energy of the film. Migration of behenamide to the surface is expected to lower

the surface energy.[13]

Biochemical Context and Signaling
Fatty acid amides constitute a class of endogenous lipid signaling molecules.[14] While

behenamide's specific signaling roles are not as extensively characterized as other amides
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like oleamide or anandamide, it is known to interact with enzymes that regulate lipid signaling

pathways, such as fatty acid amide hydrolase (FAAH).[6][14] FAAH is the primary enzyme

responsible for the degradation of N-acylethanolamines and other fatty acid amides. The

interaction of behenamide with this pathway suggests its potential to modulate cellular

signaling processes.[6]
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Caption: Logical workflow of behenamide biosynthesis from behenic acid and its interaction

with the FAAH enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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